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methosulfate

CAS No.: 28001-58-3

Cat. No.: B1599949

Get Quote

Executive Summary
Phenyltrimethylammonium methosulfate (PhTMAMS) is a quaternary ammonium salt

utilized as a Phase Transfer Catalyst (PTC) in heterogeneous organic transformations. Unlike

ubiquitous halide-based catalysts (e.g., TBAB, TEBA), PhTMAMS provides a non-halide

counterion (

) environment. This unique property is critical for applications requiring high atom economy,
electrochemical stability, or the avoidance of halide-induced catalyst poisoning.

This guide details the mechanistic advantages of PhTMAMS, specifically its role in mitigating

"anion poisoning" in nucleophilic substitutions, and provides a validated protocol for the O-

alkylation of phenols—a representative biphasic reaction.
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Property Specification

Chemical Name Phenyltrimethylammonium methosulfate

CAS Number 28001-58-3

Formula

Molecular Weight 247.31 g/mol

Structure

Solubility
High in Water, Alcohols; Moderate in

DCM/Chloroform

Melting Point 123–125 °C

Mechanistic Advantage: The "Non-Halide" Factor
In standard PTC cycles, the catalyst (

) shuttles a nucleophile (

) into the organic phase. A common failure mode is catalyst poisoning, where the leaving group
(

) of the reaction is highly lipophilic (e.g., Iodide,

). The catalyst pairs with the lipophilic

and remains trapped in the organic phase, ceasing the catalytic cycle.

PhTMAMS offers two distinct advantages:

Hydrophilic Counterion: The methosulfate anion (

) is highly hydrophilic. In the initial equilibrium, it readily exchanges with the target
nucleophile in the aqueous phase, ensuring rapid initiation of the catalytic cycle.

Avoidance of Halide Competition: In reactions sensitive to halide nucleophilicity (e.g., where

side-reactions like dehydrohalogenation are possible), PhTMAMS provides a chemically inert

anionic background.
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Mechanistic Pathway
The following diagram illustrates the interfacial mechanism where PhTMAMS (

) initiates the transfer of a nucleophile (

) across the interface.
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Figure 1: Interfacial mechanism of PhTMAMS. The hydrophilic methosulfate anion facilitates

rapid initial ion exchange.

Validated Protocol: O-Alkylation of 2-Naphthol
This protocol demonstrates the use of PhTMAMS in the synthesis of 2-methoxynaphthalene

(Nerolin), a fragrance compound. This reaction is chosen because the etherification of

naphthols requires efficient phase transfer to overcome the

barrier.

Reaction:
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Note: While Dimethyl Sulfate (DMS) is the reagent here, PhTMAMS is added as the catalyst to

accelerate the interphase transfer of the naphthoxide ion.

Reagents & Equipment
Substrate: 2-Naphthol (14.4 g, 0.1 mol)

Reagent: Dimethyl Sulfate (13.9 g, 0.11 mol) [Caution: Highly Toxic]

Catalyst: Phenyltrimethylammonium methosulfate (1.2 g, 5 mol%)

Base: Sodium Hydroxide (50% aq. solution, 20 mL)

Solvent: Toluene (50 mL)

Equipment: 250 mL 3-neck round bottom flask, mechanical stirrer (overhead), reflux

condenser, dropping funnel.

Step-by-Step Procedure
Phase Preparation:

Charge the flask with 2-Naphthol dissolved in Toluene (50 mL).

Add the Phenyltrimethylammonium methosulfate (catalyst) directly to the flask. It may

appear as a suspension initially.

Deprotonation:

Start mechanical stirring at 600 RPM (vigorous stirring is critical for PTC).

Add the 50% NaOH solution dropwise. The mixture will darken as the sodium naphthoxide

forms.

Checkpoint: Ensure the catalyst is fully dispersed. PhTMAMS will facilitate the transport of

the naphthoxide anion into the toluene layer.

Reaction Initiation:
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Heat the mixture to 45–50 °C.

Add Dimethyl Sulfate dropwise via the addition funnel over 20 minutes. Exothermic

reaction—monitor temperature.

Digestion:

Maintain temperature at 50 °C for 2 hours.

TLC Monitoring: Check for disappearance of 2-Naphthol (Mobile phase: Hexane/Ethyl

Acetate 9:1).

Quench & Workup:

Cool to room temperature.

Add water (50 mL) to dissolve the inorganic salts (

).

Separate the phases. Wash the organic (toluene) layer with dilute NaOH (10 mL) to

remove unreacted naphthol, then with water (2 x 20 mL).

Isolation:

Dry the organic layer over anhydrous

.

Evaporate the solvent under reduced pressure.

Recrystallize the crude solid from ethanol.

Expected Results
Yield: >90%

Purity: >98% (HPLC)

Appearance: White crystalline solid.
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Workflow Diagram
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Figure 2: Operational workflow for PhTMAMS-catalyzed alkylation.

Optimization & Troubleshooting
Parameter Impact Optimization Strategy

Agitation Rate
Critical. PTC is diffusion-

controlled across the interface.

Maintain >500 RPM. If yield is

low, increase stirring speed or

use a baffled flask.

Catalyst Loading Determines rate.

Standard is 1–5 mol%. For

difficult substrates (sterically

hindered), increase to 10

mol%.

Temperature Affects rate and selectivity.

PhTMAMS is stable up to

~120°C. However, for

methylation, keep <60°C to

prevent hydrolysis of the

alkylating agent.

Anion Exchange
Competition with

.

If the reaction stalls, the

concentration of

might be too high (salting out

the catalyst). Dilute the

aqueous phase slightly.

Safety & Handling (E-E-A-T)
Toxicity: PhTMAMS is toxic if swallowed (Acute Tox.[1] 3) and causes skin/eye irritation.[1][2]

[3]

Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

Waste: Aqueous waste will contain methyl sulfate salts (

). Treat as hazardous waste; do not acidify without checking for residual dimethyl sulfate
(potential for methanol/sulfuric acid generation).
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Storage: Hygroscopic. Store in a tightly closed container at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1599949/docs#application-note-
phenyltrimethylammonium-methosulfate-as-a-non-halide-phase-transfer-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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